1-(2-Methoxypyridin-4-yl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-2-one

• IUPAC Name: 1-(2-methoxypyridin-4-yl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-2-one
• InChI: InChI=1S/C15H18N4O3/c1-11-7-13(22-17-11)9-18-5-6-19(15(20)10-18)12-3-4-16-14(8-12)21-2/h3-4,7-8H,5-6,9-10H2,1-2H3
• InChI Key: NFUUIEJEEBKKRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CN2CCN(C(=O)C2)C3=CC(=NC=C3)OC
• Molecular Formula: C15H18N4O3
• Molecular Weight: 302.33 g/mol

Description

1-(2-Methoxypyridin-4-yl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-2-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug development. It is a piperazine derivative that has been synthesized through various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 1-(2-Methoxypyridin-4-yl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-2-one involves the inhibition of acetylcholinesterase. This enzyme is responsible for breaking down acetylcholine in the synaptic cleft, leading to a decrease in its concentration. By inhibiting acetylcholinesterase, 1-(2-Methoxypyridin-4-yl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-2-one increases the concentration of acetylcholine in the synaptic cleft, leading to improved cognitive function.
Biochemical and Physiological Effects:
1-(2-Methoxypyridin-4-yl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-2-one has been shown to have a significant effect on the biochemical and physiological processes in the brain. By inhibiting acetylcholinesterase, it increases the concentration of acetylcholine in the synaptic cleft, leading to improved cognitive function. It has also been shown to have antioxidant properties, which can protect the brain from oxidative stress and damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-Methoxypyridin-4-yl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-2-one in lab experiments is its potential as a treatment for neurological disorders. Its ability to inhibit acetylcholinesterase and increase the concentration of acetylcholine in the brain makes it a promising candidate for the treatment of Alzheimer's disease. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

There are several future directions for the study of 1-(2-Methoxypyridin-4-yl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-2-one. One potential direction is the development of novel drugs based on this compound for the treatment of neurological disorders. Further studies are needed to determine the safety and efficacy of these drugs in humans. Another direction is the study of the biochemical and physiological effects of this compound in other organs and systems of the body. This can provide valuable insights into the potential applications of this compound in other areas of medicine. Additionally, the development of more efficient and cost-effective synthesis methods for this compound can facilitate its use in lab experiments and drug development.

Synthesis Methods

1-(2-Methoxypyridin-4-yl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-2-one has been synthesized through various methods, including the use of microwave irradiation, solvent-free conditions, and a one-pot synthesis approach. The most common method involves the condensation of 2-amino-5-methylpyridine with 3-methyl-5-formyl-1,2-oxazole in the presence of piperazine and acetic acid. The resulting product is 1-(2-Methoxypyridin-4-yl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-2-one, which can be purified through recrystallization or chromatography.

Scientific Research Applications

1-(2-Methoxypyridin-4-yl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-2-one has shown potential applications in drug development, particularly in the treatment of neurological disorders. It has been studied as a potential inhibitor of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain. Acetylcholine is a neurotransmitter that plays a crucial role in cognitive function, and its depletion has been linked to the development of Alzheimer's disease. By inhibiting acetylcholinesterase, 1-(2-Methoxypyridin-4-yl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-2-one has the potential to increase acetylcholine levels in the brain, improving cognitive function in patients with Alzheimer's disease.